Direct evidence of mesogenic dendrons with free void space by Brunauer–Emmett–Teller (BET) isotherms†

Materials Advances Pub Date: 2023-10-19 DOI: 10.1039/D3MA00747B

Abstract

Two dendrons with strong dipoles in the central corner were prepared in reasonable yields. Because of the dipole interaction present, the two dendrons were observed to self-assemble into dendrimer-like molecules, which then exhibited mesogenic phases upon thermal treatment. Due to the variation in the length of the central cores, the free pores that are fabricated by two dendrons are different to each other. From the Brunauer–Emmett–Teller (BET) isotherms, the free void space between two dendrons with the shorter central core was observed to be smaller than that for the dendron with a longer central core.

Graphical abstract: Direct evidence of mesogenic dendrons with free void space by Brunauer–Emmett–Teller (BET) isotherms
Direct evidence of mesogenic dendrons with free void space by Brunauer–Emmett–Teller (BET) isotherms†
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